N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide

• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H17N3O2/c1-13-5-6-15(10-14(13)2)21-24-18-11-17(7-8-19(18)26-21)23-20(25)16-4-3-9-22-12-16/h3-12H,1-2H3,(H,23,25)
• InChI Key: GMVAPNWKQNTGTC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CN=CC=C4)C

Description

N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide, also known as DM-PY-CAR, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a fluorescent molecule that is commonly used as a probe for the detection of protein aggregation in biological systems.

Mechanism of Action

The mechanism of action of N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide involves the binding of the compound to amyloid fibrils, which results in a significant increase in the fluorescence intensity of the compound. This increase in fluorescence intensity is attributed to the formation of a complex between N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide and the amyloid fibrils, which leads to a change in the conformation of the compound.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has been found to have no significant biochemical or physiological effects in vitro or in vivo. This compound has been shown to be non-toxic to cells and animals at concentrations commonly used in scientific research.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has several advantages for use in scientific research. This compound is highly specific for the detection of protein aggregation and has been shown to be a reliable probe for the detection of amyloid fibrils. N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide is also relatively easy to synthesize and can be obtained in high yield. However, the limitations of N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide include its limited solubility in aqueous solutions and its susceptibility to photobleaching.

Future Directions

There are several future directions for the use of N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide in scientific research. One potential application of this compound is in the development of diagnostic tools for the early detection of neurodegenerative diseases. N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide could also be used to study the mechanisms of protein aggregation and to develop new therapeutic strategies for the treatment of neurodegenerative diseases. Additionally, the development of new fluorescent probes based on the structure of N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide could lead to the discovery of new compounds with enhanced properties for the detection of protein aggregation.

Synthesis Methods

The synthesis of N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide involves the reaction of 3,4-dimethylphenyl-2-aminophenol with pyridine-3-carboxylic acid chloride in the presence of triethylamine. The resulting product is then treated with sodium hydroxide to obtain N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide in high yield.

Scientific Research Applications

N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has been extensively used in scientific research for the detection of protein aggregation in biological systems. This compound has been found to bind specifically to amyloid fibrils, which are associated with several neurodegenerative diseases, including Alzheimer's and Parkinson's disease. N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has also been used to study the aggregation of prion proteins, which are responsible for causing several fatal neurodegenerative diseases in humans and animals.